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Compound of Interest

(3,3-
Compound Name:

Diethoxypropyl)dimethylamine

Cat. No.: B178806

An In-depth Technical Guide on (3,3-Diethoxypropyl)dimethylamine

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of (3,3-Diethoxypropyl)dimethylamine, a versatile intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1]

Chemical Identity and Properties

(3,3-Diethoxypropyl)dimethylamine, with the CAS number 16851-30-2, is a colorless liquid.
[1] It is recognized for its excellent solubility in organic solvents, which makes it a valuable
reagent in various chemical transformations.[1]

Physicochemical Properties

The key physicochemical properties of (3,3-Diethoxypropyl)dimethylamine are summarized
in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C9H21NO2 [1112][3]
Molecular Weight 175.27 g/mol [3]

CAS Number 16851-30-2 [11[2]
Appearance Colorless liquid [1]
Boiling Point 86-88 °C at 15-16 Torr [1]
Density 0.887 g/cm3 (Predicted) [1]

pKa 9.61 + 0.28 (Predicted) [2]
LogP 1.33720 [1]
Purity >97% [3]

Structural Information

The chemical structure of (3,3-Diethoxypropyl)dimethylamine features a tertiary amine and
an acetal functional group. The IUPAC name for this compound is 3,3-Diethoxy-N,N-
dimethylpropan-1-amine.[2]

« Canonical SMILES: CCOC(CCN(C)C)OCC[2]
« InChl: INChl=1S/CI9H21NO2/c1-5-11-9(12-6-2)7-8-10(3)4/h9H,5-8H2,1-4H3[2]

e InChlKey: YNVCGLCZEGMEOS-UHFFFAOYSA-NI[2]
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Chemical Structure of (3,3-Diethoxypropyl)dimethylamine
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Caption: 2D structure of (3,3-Diethoxypropyl)dimethylamine.
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Synthesis and Reactivity

(3,3-Diethoxypropyl)dimethylamine is primarily used as a synthetic intermediate. While
specific, detailed experimental protocols for its synthesis are not extensively documented in
publicly available literature, general synthetic pathways can be inferred.

Synthesis Pathway

The synthesis of (3,3-Diethoxypropyl)dimethylamine likely involves the reaction of a suitable
precursor, such as 3,3-diethoxypropanal, with dimethylamine through a reductive amination
process. The acetal group serves as a protecting group for the aldehyde functionality, which
can be deprotected under acidic conditions to reveal the reactive aldehyde for subsequent
reactions.
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General Role as a Synthetic Intermediate
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Caption: Logical workflow of its use as an intermediate.

Applications in Synthesis
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The primary application of (3,3-Diethoxypropyl)dimethylamine lies in its role as a building
block in the synthesis of more complex molecules, particularly in the pharmaceutical and
agrochemical industries.[1] The presence of both a protected aldehyde and a tertiary amine
allows for a variety of chemical modifications.

o Pharmaceutical Synthesis: It can be used to introduce a dimethylaminopropyl side chain into
a target molecule, a common motif in various active pharmaceutical ingredients.

o Agrochemical Development: In the development of new crop protection products, this
compound can serve as a key intermediate for the synthesis of novel pesticides and
herbicides.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of (3,3-
Diethoxypropyl)dimethylamine are not readily available in the public domain through the
conducted searches. Researchers should refer to specialized chemical synthesis literature or
internal documentation for specific procedural details.

This guide provides a foundational understanding of (3,3-Diethoxypropyl)dimethylamine
based on currently available data. For further in-depth research, it is recommended to consult
chemical databases and peer-reviewed scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b178806#3-3-diethoxypropyl-dimethylamine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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